Cas no 89879-53-8 (Phenol, 4-chloro-2-(ethoxymethyl)-)

Phenol, 4-chloro-2-(ethoxymethyl)- structure
89879-53-8 structure
Product Name:Phenol, 4-chloro-2-(ethoxymethyl)-
CAS No:89879-53-8
MF:C9H11ClO2
MW:186.635442018509
CID:586048
PubChem ID:71326735
Update Time:2025-04-19

Phenol, 4-chloro-2-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-chloro-2-(ethoxymethyl)-
    • 4-chloro-2-(ethoxymethyl)phenol
    • 89879-53-8
    • DTXSID30755874
    • Inchi: 1S/C9H11ClO2/c1-2-12-6-7-5-8(10)3-4-9(7)11/h3-5,11H,2,6H2,1H3
    • InChI Key: DSXISHUHXDHPEQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)COCC)O

Computed Properties

  • Exact Mass: 186.0447573g/mol
  • Monoisotopic Mass: 186.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.5Ų
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